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Compound of Interest

Compound Name: Amitrole-13C,15N2

Cat. No.: B12374444 Get Quote

For researchers, scientists, and drug development professionals, understanding the precise

isotopic composition of labeled compounds like Amitrole-¹³C,¹⁵N₂ is critical for ensuring the

accuracy and reliability of experimental results. This technical guide provides a comprehensive

overview of the isotopic purity of Amitrole-¹³C,¹⁵N₂, including methodologies for its

determination and insights into its mechanism of action.

While specific batch-to-batch isotopic purity values for commercially available Amitrole-¹³C,¹⁵N₂

are proprietary and typically provided in the Certificate of Analysis upon purchase, this guide

outlines the expected purity levels and the analytical techniques employed to ascertain them.

Quantitative Data Summary
The isotopic purity of a labeled compound refers to the percentage of molecules that contain

the desired stable isotopes at the specified positions. For Amitrole-¹³C,¹⁵N₂, this means the

molecule contains two ¹³C atoms and two ¹⁵N atoms. While the exact isotopic enrichment is not

publicly available, the chemical purity of commercially available standards is typically high.
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Parameter Value Source

Chemical Formula ¹³C₂H₄N₂¹⁵N₂
LGC Standards[1],

CymitQuimica[2]

Molecular Weight 88.05 g/mol LGC Standards[1]

CAS Number 1346603-92-6 LGC Standards[1]

Chemical Purity >95% (by HPLC) LGC Standards[1]

Isotopic Purity
Not publicly available; provided

in the Certificate of Analysis.
LGC Standards

Note: The chemical purity, determined by High-Performance Liquid Chromatography (HPLC),

indicates the percentage of the compound that is Amitrole, irrespective of its isotopic

composition. The isotopic purity, a separate measure, quantifies the extent of ¹³C and ¹⁵N

incorporation.

Experimental Protocols for Determining Isotopic
Purity
The determination of isotopic enrichment for compounds like Amitrole-¹³C,¹⁵N₂ relies on

sophisticated analytical techniques capable of differentiating between isotopes. The primary

methods employed are Mass Spectrometry and Nuclear Magnetic Resonance (NMR)

spectroscopy.

Mass Spectrometry (MS)
High-resolution mass spectrometry is a powerful tool for quantifying the degree of isotopic

labeling. By precisely measuring the mass-to-charge ratio of the ionized compound, different

isotopologues (molecules with different isotopic compositions) can be resolved and their

relative abundances determined.

Workflow for Isotopic Purity Determination by Mass Spectrometry:
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Sample Preparation

Mass Spectrometry Analysis

Data Analysis

Amitrole-¹³C,¹⁵N₂ Sample

Dissolution in appropriate solvent

Dilution to optimal concentration

Ionization (e.g., ESI)

Mass Analysis (e.g., Orbitrap, TOF)

Detection of Ions

Mass Spectrum Acquisition

Isotopologue Distribution Analysis

Isotopic Purity Calculation
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Prepare Amitrole-¹³C,¹⁵N₂ sample for NMR

Acquire ¹H, ¹³C, and ¹⁵N NMR spectra

Analyze ¹³C and ¹⁵N spectra for labeled positions

Integrate signals corresponding to labeled and unlabeled sites

Calculate isotopic enrichment based on signal integrals
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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